1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C20H23N3O4S/c1-20(2)11-13-5-4-6-16(18(13)27-20)26-12-17(24)22-23-19(28)21-14-7-9-15(25-3)10-8-14/h4-10H,11-12H2,1-3H3,(H,22,24)(H2,21,23,28)
• InChI Key: ZRWXCSDWWYBWOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NNC(=S)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

The compound “1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-(4-methoxyphenyl)thiourea” is a benzofuran derivative. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a heterocyclic compound. The benzofuran ring is attached to a thiourea group via an acetyl-amino linkage.

Scientific Research Applications

• Chemical Reactions and Transformations : The synthesis and transformation of related compounds reveal significant chemical properties. For instance, Kammel et al. (2015) explored the reactions of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea, highlighting the unexpected outcomes in Eschenmoser coupling reactions and ring transformations (Kammel et al., 2015).

• Synthesis and Structural Analysis : Studies like that of Raza et al. (2022) focus on the synthesis of thiourea derivatives from aryl amines, including structural analysis via techniques like XRD, FTIR, and NMR. They also explore computational methods like density functional theory for geometry optimization of these molecules (Raza et al., 2022).

• Biological Evaluation : Various studies delve into the biological evaluation of related compounds. For instance, Rashan et al. (1991) synthesized N-salicyloyl-N-benzyl-thiourea and evaluated its antiviral, antiproliferative, and antimicrobial activities in vitro (Rashan et al., 1991).

• Drug Development and Synthesis : The compound is also relevant in the context of drug development and synthesis. For example, Standridge and Swigor (1993) detailed the preparation of [14C]Cefepime hydrochloride, a compound related to 1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-(4-methoxyphenyl)thiourea, for pharmacokinetic assessments (Standridge & Swigor, 1993).

• Antimicrobial and Antioxidant Properties : Rangaswamy et al. (2017) synthesized a new class of compounds related to 1-[[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetyl]amino]-3-(4-methoxyphenyl)thiourea, demonstrating their potential as antimicrobials and antioxidants (Rangaswamy et al., 2017).

Future Directions

Benzofuran derivatives have shown promise in various fields, especially as antimicrobial agents. Future research could focus on exploring the therapeutic potential of this compound and developing structure-activity relationships for these derivatives as antimicrobial drugs.